
An In-depth Technical Guide to 3-Bromo-4-
fluorophenylacetic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromo-4-fluorophenylacetic Acid

Cat. No.: B150886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-4-fluorophenylacetic
acid, a key intermediate in organic synthesis. This document outlines its chemical and physical

properties, safety information, and a detailed experimental protocol for its synthesis.

Core Properties of 3-Bromo-4-fluorophenylacetic
acid
3-Bromo-4-fluorophenylacetic acid is a halogenated aromatic carboxylic acid. Its core

properties are summarized in the table below, providing a quick reference for researchers.

Property Value Reference

CAS Number 194019-11-9 [1][2]

Molecular Formula C8H6BrFO2 [2]

Molecular Weight 233.03 g/mol [2]

Physical Form Crystal - Powder [1]

Purity
Typically available at ≥96% or

97%
[1][2]

Storage Temperature Room Temperature [1]
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Synthesis of 3-Bromo-4-fluorophenylacetic acid
A common and effective method for the synthesis of 3-Bromo-4-fluorophenylacetic acid
involves a two-step process starting from 3-bromo-4-fluorobenzyl bromide. The first step is the

formation of the corresponding nitrile, 2-(3-bromo-4-fluorophenyl)acetonitrile, followed by

hydrolysis to the desired carboxylic acid.

Experimental Workflow
The following diagram illustrates the synthetic pathway from the benzyl bromide starting

material to the final phenylacetic acid product.

Step 1: Cyanation

Step 2: Hydrolysis

Starting Material:
3-Bromo-4-fluorobenzyl bromide

Intermediate:
2-(3-bromo-4-fluorophenyl)acetonitrile

  NaCN, DMSO, Room Temp.  

Final Product:
3-Bromo-4-fluorophenylacetic acid

  NaOH (aq), Reflux  
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Caption: Synthetic workflow for 3-Bromo-4-fluorophenylacetic acid.

Detailed Experimental Protocols
Step 1: Synthesis of 2-(3-bromo-4-fluorophenyl)acetonitrile

This protocol is based on established procedures for the cyanation of benzyl halides.

Materials:

3-Bromo-4-fluorobenzyl bromide

Sodium cyanide (NaCN)

Dimethyl sulfoxide (DMSO)

Ethyl acetate

5% Sodium chloride solution

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask, dissolve 3-bromo-4-fluorobenzyl bromide (e.g., 5.0 g) in dimethyl

sulfoxide (e.g., 80 mL).

To this solution, add sodium cyanide (a slight molar excess).

Stir the reaction mixture at room temperature for approximately 18 hours.

Upon completion, pour the reaction mixture into ethyl acetate.

Wash the organic layer four times with a 5% sodium chloride solution.

Separate the organic layer and dry it over anhydrous magnesium sulfate.
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Filter the solution and concentrate it under reduced pressure to yield the crude product.

Purify the crude product by silica gel column chromatography to obtain 2-(3-bromo-4-

fluorophenyl)acetonitrile as a light amber oil.

Step 2: Hydrolysis of 2-(3-bromo-4-fluorophenyl)acetonitrile

This protocol is a general method for the hydrolysis of nitriles to carboxylic acids.

Materials:

2-(3-bromo-4-fluorophenyl)acetonitrile

Aqueous sodium hydroxide (NaOH) solution (e.g., 40%)

Concentrated hydrochloric acid (HCl)

Ethyl acetate

Procedure:

In a round-bottom flask equipped with a reflux condenser, add 2-(3-bromo-4-

fluorophenyl)acetonitrile.

Add an excess of a 40% aqueous sodium hydroxide solution.

Heat the mixture to reflux and maintain for 4-5 hours.

After the reaction is complete, cool the mixture to room temperature.

Extract the aqueous solution with ethyl acetate to remove any unreacted starting material.

Carefully acidify the aqueous layer with concentrated hydrochloric acid until the pH is

approximately 1.

The product, 3-Bromo-4-fluorophenylacetic acid, will precipitate as a white solid.

Filter the solid, wash with cold water, and dry to obtain the final product.
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Safety and Handling
3-Bromo-4-fluorophenylacetic acid is classified as a hazardous substance and should be

handled with appropriate safety precautions.

Hazard Identification:

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) before handling this chemical and work in a well-

ventilated fume hood with appropriate personal protective equipment (PPE), including gloves

and safety glasses.

Applications in Research and Development
3-Bromo-4-fluorophenylacetic acid serves as a valuable building block in the synthesis of

more complex molecules, particularly in the pharmaceutical and agrochemical industries. For

instance, it is a precursor for the synthesis of 3'-Bromo-4'-fluoroacetophenone, which is an

important intermediate for various biologically active compounds.[3] The presence of both

bromine and fluorine atoms on the phenyl ring allows for selective functionalization through

various cross-coupling reactions, making it a versatile reagent for medicinal chemists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b150886?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/synthonixcorporation/sy3h3d677c43?context=bbe
https://www.calpaclab.com/3-bromo-4-fluorophenylacetic-acid-min-96-100-grams/ala-b122844-100g
https://www.chembk.com/en/chem/3'-BROMO-4'-FLUOROACETOPHENONE
https://www.benchchem.com/product/b150886#3-bromo-4-fluorophenylacetic-acid-cas-number-and-properties
https://www.benchchem.com/product/b150886#3-bromo-4-fluorophenylacetic-acid-cas-number-and-properties
https://www.benchchem.com/product/b150886#3-bromo-4-fluorophenylacetic-acid-cas-number-and-properties
https://www.benchchem.com/product/b150886#3-bromo-4-fluorophenylacetic-acid-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150886?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

